Cas no 18903-05-4 (1-Hexanoyl-piperazine)

• Product name: 1-Hexanoyl-piperazine
• CAS No: 18903-05-4
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• MDL: MFCD04973345
• CID: 137777
• PubChem ID: 3248922

1-Hexanoyl-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone,1-(1-piperazinyl)-
• 1-(1-piperazinyl)-1-Hexanone
• 1-HEXANOYL-PIPERAZINE
• 1-piperazin-1-ylhexan-1-one
• 1-Hexanoyl-piperazin
• 1-piperazinylhexan-1-one
• 1-hexanoylpiperazin
• 1-(piperazin-1-yl)hexan-1-one
• 1-hexanoylpiperazine
• 1-Hexanone, 1-(1-piperazinyl)-
• ZVWWNYWKAQNQTM-UHFFFAOYSA-N
• MFCD04973345
• AKOS009157361
• DTXSID30390628
• PS-3212
• A813295
• 1-hexanoyl-piperazine, AldrichCPR
• FT-0752414
• SCHEMBL1073791
• 18903-05-4
• 1-HEXANOYL-PIPERAZINE >98%
• DB-016765
• 1-Hexanoyl-piperazine

• MDL： MFCD04973345
• Inchi： InChI=1S/C10H20N2O/c1-2-3-4-5-10(13)12-8-6-11-7-9-12/h11H,2-9H2,1H3
• InChI Key： ZVWWNYWKAQNQTM-UHFFFAOYSA-N
• SMILES： CCCCCC(=O)N1CCNCC1

Computed Properties

• Exact Mass: 184.15800
• Monoisotopic Mass: 184.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.965
• Boiling Point: 316.3 ºC at 760 mmHg
• Flash Point: 145.1 ºC
• Refractive Index: 1.468
• PSA: 32.34000
• LogP: 1.26520

1-Hexanoyl-piperazine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-36
• Hazardous Material Identification：

1-Hexanoyl-piperazine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 1-Hexanoyl-piperazine

Recent Advances in the Study of 1-Hexanoyl-piperazine (CAS: 18903-05-4) in Chemical Biology and Pharmaceutical Research

1-Hexanoyl-piperazine (CAS: 18903-05-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its hexanoyl group attached to a piperazine ring, has been explored for its potential as a building block in medicinal chemistry, particularly in the design of novel bioactive molecules. Recent studies have highlighted its role in modulating various biological targets, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-Hexanoyl-piperazine as a key intermediate in the synthesis of small-molecule inhibitors targeting G protein-coupled receptors (GPCRs). The research team utilized this compound to develop a series of derivatives with enhanced binding affinity and selectivity for specific GPCR subtypes. The study revealed that the hexanoyl moiety contributes to improved pharmacokinetic properties, including better membrane permeability and metabolic stability, which are critical for drug candidates.

In addition to its role in GPCR modulation, 1-Hexanoyl-piperazine has been investigated for its potential in central nervous system (CNS) drug development. A recent preclinical study published in Neuropharmacology explored its effects on neurotransmitter systems, particularly dopamine and serotonin receptors. The findings suggested that derivatives of 1-Hexanoyl-piperazine could serve as novel scaffolds for designing psychotropic agents with reduced side effects compared to existing therapeutics.

Another area of interest is the application of 1-Hexanoyl-piperazine in antimicrobial research. A 2024 study in Antimicrobial Agents and Chemotherapy reported the synthesis of new analogs exhibiting potent activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

Despite these promising developments, challenges remain in optimizing the therapeutic potential of 1-Hexanoyl-piperazine. Current research efforts are focused on improving its selectivity and reducing off-target effects through structural modifications. Computational modeling and high-throughput screening are being employed to identify optimal derivatives with enhanced efficacy and safety profiles. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-Hexanoyl-piperazine (CAS: 18903-05-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from GPCR modulation to CNS drug development and antimicrobial therapy, underscoring its broad utility. Continued research and innovation in this area hold the potential to yield groundbreaking therapeutics addressing unmet medical needs.